Cas no 821806-16-0 (1,2-Propanediol, 3-(4-thiazolyloxy)-, (2R)-)

1,2-Propanediol, 3-(4-thiazolyloxy)-, (2R)- structure
821806-16-0 structure
Product name:1,2-Propanediol, 3-(4-thiazolyloxy)-, (2R)-
CAS No:821806-16-0
MF:C6H9NO3S
MW:175.205560445786
CID:696164
PubChem ID:15935379

1,2-Propanediol, 3-(4-thiazolyloxy)-, (2R)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 3-(4-thiazolyloxy)-, (2R)-
    • (2R)-3-(1,3-thiazol-4-yloxy)propane-1,2-diol
    • (2R)-3-[(1,3-Thiazol-4-yl)oxy]propane-1,2-diol
    • 821806-16-0
    • SCHEMBL6490486
    • DTXSID10579838
    • Inchi: InChI=1S/C6H9NO3S/c8-1-5(9)2-10-6-3-11-4-7-6/h3-5,8-9H,1-2H2/t5-/m1/s1
    • InChI Key: UQKRTVSKWVQZHO-RXMQYKEDSA-N
    • SMILES: C1=C(N=CS1)OCC(CO)O

Computed Properties

  • Exact Mass: 175.03031432g/mol
  • Monoisotopic Mass: 175.03031432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 90.8Ų

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